Triphenylphosphine
Triphenylphosphine
Triphenylphosphine, also referred to as PPH3, is an organophosphorous compound. It readily forms complexes with platinum-metal group salts.
Rhodium and triphenylphosphine catalyst system has been used for the hydroformylation of soybean, safflower and linseed oils and their methyl esters. Polymer supported triphenylphosphine has been reported to efficiently catalyze the γ-addition of pronucleophiles to alkynoate. Triphenylphosphine reacts with hydrated ruthenium trichloride in methanol to afford [RuCl2(PPh3)4], [RuCl2(PPh3)3] and [RuCl3(PPh3)2CH3OH]. It participates in the Heck reaction of 4-bromoanisole and ethyl acrylate in ionic liquids.
Triphenyl phosphine appears as white crystals. (NTP, 1992)
Rhodium and triphenylphosphine catalyst system has been used for the hydroformylation of soybean, safflower and linseed oils and their methyl esters. Polymer supported triphenylphosphine has been reported to efficiently catalyze the γ-addition of pronucleophiles to alkynoate. Triphenylphosphine reacts with hydrated ruthenium trichloride in methanol to afford [RuCl2(PPh3)4], [RuCl2(PPh3)3] and [RuCl3(PPh3)2CH3OH]. It participates in the Heck reaction of 4-bromoanisole and ethyl acrylate in ionic liquids.
Triphenyl phosphine appears as white crystals. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
603-35-0
VCID:
VC20828701
InChI:
InChI=1S/C18H15P/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
SMILES:
C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3
Molecular Formula:
C18H15P
(C6H5)3P
(C6H5)3P
C18H15P
(C6H5)3P
(C6H5)3P
C18H15P
Molecular Weight:
262.3 g/mol
Triphenylphosphine
CAS No.: 603-35-0
Cat. No.: VC20828701
Molecular Formula: C18H15P
(C6H5)3P
(C6H5)3P
C18H15P
Molecular Weight: 262.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Triphenylphosphine, also referred to as PPH3, is an organophosphorous compound. It readily forms complexes with platinum-metal group salts. Rhodium and triphenylphosphine catalyst system has been used for the hydroformylation of soybean, safflower and linseed oils and their methyl esters. Polymer supported triphenylphosphine has been reported to efficiently catalyze the γ-addition of pronucleophiles to alkynoate. Triphenylphosphine reacts with hydrated ruthenium trichloride in methanol to afford [RuCl2(PPh3)4], [RuCl2(PPh3)3] and [RuCl3(PPh3)2CH3OH]. It participates in the Heck reaction of 4-bromoanisole and ethyl acrylate in ionic liquids. Triphenyl phosphine appears as white crystals. (NTP, 1992) |
|---|---|
| CAS No. | 603-35-0 |
| Molecular Formula | C18H15P (C6H5)3P (C6H5)3P C18H15P |
| Molecular Weight | 262.3 g/mol |
| IUPAC Name | triphenylphosphane |
| Standard InChI | InChI=1S/C18H15P/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H |
| Standard InChI Key | RIOQSEWOXXDEQQ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3 |
| Canonical SMILES | C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC=C3 |
| Boiling Point | greater than 680 °F at 760 mm Hg (NTP, 1992) MORE THAN 360 °C 377 °C |
| Colorform | MONOCLINIC PLATELETS OR PRISMS FROM ETHER WHITE CRYSTALLINE SOLID |
| Flash Point | 356 °F (NTP, 1992) 180 °C OC. 182 °C c.c. |
| Melting Point | 176 °F (NTP, 1992) 80.0 °C 80.5 °C 80 °C |
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